Cas no 1333569-97-3 (2,2,2-Trifluoroethyl N-(6-oxo-1-propyl-1,6-dihydropyridin-3-yl)carbamate)

• Product Name: 2,2,2-Trifluoroethyl N-(6-oxo-1-propyl-1,6-dihydropyridin-3-yl)carbamate
• CAS No: 1333569-97-3
• MF: C₁₁H₁₃F₃N₂O₃
• MW: 278.227733373642
• MDL: MFCD20502242
• CID: 5053463
• PubChem ID: 53619598
• Update Time: 2025-10-30

2,2,2-Trifluoroethyl N-(6-oxo-1-propyl-1,6-dihydropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-(6-oxo-1-propyl-1,6-dihydropyridin-3-yl)carbamate
• NE57066
• Z1245633931
• 2,2,2-trifluoroethyl N-(6-oxo-1-propylpyridin-3-yl)carbamate
• 2,2,2-Trifluoroethyl N-(6-oxo-1-propyl-1,6-dihydropyridin-3-yl)carbamate

• MDL： MFCD20502242
• Inchi： 1S/C11H13F3N2O3/c1-2-5-16-6-8(3-4-9(16)17)15-10(18)19-7-11(12,13)14/h3-4,6H,2,5,7H2,1H3,(H,15,18)
• InChI Key： NZPHJNLZAUVIRX-UHFFFAOYSA-N
• SMILES： FC(COC(NC1C=CC(N(C=1)CCC)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 416
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2,2,2-Trifluoroethyl N-(6-oxo-1-propyl-1,6-dihydropyridin-3-yl)carbamate

Compound CAS No. 1333569-97-3: 2,2,2-Trifluoroethyl N-(6-oxo-1-propyl-1,6-dihydropyridin-3-yl)carbamate

The compound with CAS No. 1333569-97-3, commonly referred to as 2,2,2-Trifluoroethyl N-(6-oxo-1-propyl-1,6-dihydropyridin-3-yl)carbamate, is a highly specialized chemical entity with significant applications in various fields. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a dihydropyridine moiety. The trifluoroethyl group imparts distinctive electronic and steric properties, while the dihydropyridine ring contributes to its potential for bioactivity and reactivity.

Recent studies have highlighted the importance of this compound in the development of novel pharmaceutical agents. Researchers have focused on its ability to modulate specific biological pathways, particularly in the context of enzyme inhibition and receptor binding. For instance, investigations into its interaction with kinase enzymes have revealed promising results, suggesting its potential as a lead compound for anti-cancer therapies. Additionally, its trifluoroethyl group has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The incorporation of the propyl group at the 1-position of the dihydropyridine ring is critical for achieving the desired stereochemistry and reactivity. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, ensuring high yields and purity.

From an environmental perspective, the compound has been subjected to rigorous testing to assess its biodegradability and ecotoxicological impact. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with key degradation pathways involving hydrolysis and microbial action. However, further research is required to fully understand its long-term environmental fate and potential risks.

The application of this compound extends beyond pharmaceuticals; it has also found utility in agrochemicals and materials science. In agriculture, it has been evaluated as a potential herbicide due to its ability to inhibit key plant enzymes such as acetyl-CoA carboxylase. Preliminary field trials have demonstrated effective weed control with minimal adverse effects on crop plants.

Looking ahead, ongoing research is focused on enhancing the compound's bioactivity through structural modifications. For example, researchers are exploring the substitution of the trifluoroethyl group with other fluorinated alkyl groups to improve potency and selectivity. Additionally, efforts are being made to develop prodrugs that can enhance delivery to specific tissues or organs.

In conclusion, CAS No. 1333569-97-3 represents a versatile chemical entity with broad applicability across multiple domains. Its unique structure and functional groups make it an attractive candidate for further exploration in drug discovery and material development. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific innovation.